Cas no 2227785-15-9 (rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227785-15-9
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 6184502
• PubChem ID: 165647766
• Update Time: 2025-05-20

rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1726597
• 2227785-15-9

• Inchi： 1S/C13H15FN2/c1-13(2)11(12(13)15)7-6-16-9-5-3-4-8(14)10(7)9/h3-6,11-12,16H,15H2,1-2H3/t11-,12-/m0/s1
• InChI Key： XCRAVEBFHYYNSO-RYUDHWBXSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine

rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227785-15-9): A Comprehensive Overview

rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227785-15-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyclopropane ring, a fluorinated indole moiety, and a chiral center. These attributes make it an intriguing candidate for various research and development activities.

The chemical structure of rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine is particularly noteworthy. The cyclopropane ring, known for its high strain energy and reactivity, imparts unique chemical properties to the molecule. The fluorine atom in the indole moiety further enhances the compound's stability and biological activity by modulating its electronic and steric properties. The presence of chiral centers (1R,3R) adds another layer of complexity, making this compound a valuable target for asymmetric synthesis and enantioselective catalysis.

In the realm of pharmaceutical research, rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine has shown promise as a potential therapeutic agent. Recent studies have explored its activity in various biological assays, including enzyme inhibition and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding has sparked interest in further investigating its potential as a lead compound for drug development.

Beyond its therapeutic potential, rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine has also been studied for its biological effects on cellular processes. Research conducted at the University of California demonstrated that this compound can modulate signaling pathways involved in cell proliferation and apoptosis. These findings suggest that it may have applications in cancer research and other areas where modulating cell behavior is crucial.

The synthesis of rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine presents several challenges due to its complex structure. However, recent advances in organic synthesis have led to the development of efficient methods for its preparation. One notable approach involves the use of transition-metal-catalyzed reactions to construct the cyclopropane ring and introduce the fluorine atom into the indole moiety. These synthetic strategies not only improve the yield and purity of the final product but also provide insights into the fundamental chemistry underlying these transformations.

In addition to its chemical and biological properties, rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drugs. For example, it has been found to have good oral bioavailability and low toxicity in preclinical models. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine is another important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its potential adverse effects on various organ systems. Results from these studies indicate that it is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity.

In conclusion, rac-(1R,3R)-3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227785-15-9) is a multifaceted compound with promising applications in both pharmaceutical and chemical research. Its unique structural features and biological activities make it an exciting target for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in the field of medicinal chemistry.